Cas no 298703-99-8 (Butanoic acid, 2-hydroxy-4-(methylthio)-, 2-methylpropyl ester)

Butanoic acid, 2-hydroxy-4-(methylthio)-, 2-methylpropyl ester structure
298703-99-8 structure
Product Name:Butanoic acid, 2-hydroxy-4-(methylthio)-, 2-methylpropyl ester
CAS No:298703-99-8
MF:C9H18O3S
MW:206.302422046661
CID:1440315
Update Time:2024-08-15

Butanoic acid, 2-hydroxy-4-(methylthio)-, 2-methylpropyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 2-hydroxy-4-(methylthio)-, 2-methylpropyl ester
    • Inchi: 1S/C9H18O3S/c1-7(2)6-12-9(11)8(10)4-5-13-3/h7-8,10H,4-6H2,1-3H3
    • InChI Key: SIYNEAUZFPJNJT-UHFFFAOYSA-N
    • SMILES: C(OCC(C)C)(=O)C(O)CCSC

Computed Properties

  • Exact Mass: 206.09774

Experimental Properties

  • Density: 1.069±0.06 g/cm3(Predicted)
  • Boiling Point: 296.1±25.0 °C(Predicted)
  • PSA: 46.53
  • pka: 12.66±0.20(Predicted)
Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.